Cas no 84604-85-3 (Phenol,4-bromo-2-(4-nitrophenoxy)-)

Phenol,4-bromo-2-(4-nitrophenoxy)- structure
84604-85-3 structure
Product Name:Phenol,4-bromo-2-(4-nitrophenoxy)-
CAS No:84604-85-3
MF:C12H8BrNO4
MW:310.100222587585
CID:722559
PubChem ID:3020004
Update Time:2025-04-19

Phenol,4-bromo-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-bromo-2-(4-nitrophenoxy)-
    • 4-bromo-2-(4-nitrophenoxy)phenol
    • EINECS 283-369-2
    • NS00038579
    • 84604-85-3
    • DTXSID70233601
    • Inchi: 1S/C12H8BrNO4/c13-8-1-6-11(15)12(7-8)18-10-4-2-9(3-5-10)14(16)17/h1-7,15H
    • InChI Key: YMBWRALKQKZRIV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 308.96367
  • Monoisotopic Mass: 308.96367
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.662
  • Boiling Point: 382.6°C at 760 mmHg
  • Flash Point: 185.2°C
  • Refractive Index: 1.659
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk